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Compound of Interest

Compound Name:
5-Isoxazolecarbonitrile, 4,5-

dihydro-3-methyl-

CAS No.: 86260-83-5

Cat. No.: B12923124

Get Quote

Executive Summary: The "Regioisomer Trap"
In medicinal chemistry, the isoxazole ring is a privileged scaffold, present in blockbuster drugs

like valdecoxib (COX-2 inhibitor) and leflunomide (DMARD). However, the synthesis of

isoxazoles—particularly via the [3+2] cycloaddition of nitrile oxides and alkynes—often yields a

mixture of regioisomers (3,5-disubstituted vs. 3,4-disubstituted).

Misassigning these isomers is a "silent killer" in SAR (Structure-Activity Relationship)

campaigns. While Proton NMR (

H) provides initial clues, it is often inconclusive due to overlapping signals or solvent-dependent
shifts.

This guide objectively compares the industry-standard HSQC/HMBC workflow against

advanced alternatives like

N-HMBC and 1,1-ADEQUATE, providing a definitive protocol for structural confirmation.
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The Challenge: Isoxazole Connectivity
The isoxazole core presents specific NMR challenges:

Proton Deficiency: Fully substituted isoxazoles (3,4,5-trisubstituted) have no ring protons,

rendering

coupling (COSY) useless.

Quaternary Carbons: C3 and C5 are often quaternary, requiring long-range heteronuclear

correlations to assign.

The Oxygen Effect: The electronegative oxygen at position 1 deshields C5 significantly more

than C3, but substituent effects can mask this rule of thumb.

The Competitors

Feature
HSQC / HMBC

(Standard)
N-HMBC (Alternative

1)

1,1-ADEQUATE

(Alternative 2)

Primary Utility
H-C Connectivity (1-3

bonds)

N-H Connectivity (2-3

bonds)

Direct C-C

Connectivity (1 bond)

Sensitivity High (Standard Probe)
Medium (Cryoprobe

recommended)

Low (Requires

Cryoprobe/Conc.

Sample)

Time Cost Low (< 1 hr) Medium (2-4 hrs) High (12-24+ hrs)

Critical Win
Distinguishing C3 vs.

C5

Confirming N-O bond

location

Assembling carbon

backbone without H

Technical Deep Dive: The Correlation Logic
The Standard: HSQC + HMBC
This is the "workhorse" workflow. The logic relies on the distinct coupling pathways of the

isoxazole ring protons (if present) or the protons on the substituents.
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HSQC (Heteronuclear Single Quantum Coherence): Identifies the protonated carbon (C4-

H4). In 3,5-disubstituted isoxazoles, C4 is typically at 100–105 ppm, and H4 is a singlet at

6.3–6.9 ppm.

HMBC (Heteronuclear Multiple Bond Correlation): This is the decision-maker.

H4 Correlations: The proton at C4 will show strong

and

correlations to C3 and C5.

Differentiation: C5 (adjacent to Oxygen) is typically deshielded (160–175 ppm) compared

to C3 (adjacent to Nitrogen, 150–160 ppm).

The Specialist: N-HMBC
When carbon chemical shifts are ambiguous (e.g., due to electron-withdrawing substituents),

the nitrogen atom serves as a definitive anchor.

Mechanism: Nitrogen in isoxazoles has a distinct chemical shift (typically -10 to -30 ppm

relative to nitromethane, or distinct from isomeric oxazoles).

Connectivity: In a 3,5-disubstituted system, the substituent protons at position 3 will show a

strong

correlation to the ring nitrogen. Substituents at position 5 are too far (

) to correlate, providing a binary "Yes/No" confirmation.

The Heavyweight: 1,1-ADEQUATE
For fully substituted rings where no diagnostic protons exist near the core, 1,1-ADEQUATE

measures direct

C-

C coupling (

).
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Mechanism: It traces the carbon backbone directly (C3-C4-C5).

Limitation: It relies on the 0.01% natural abundance of

C-

C pairs, making it impractical for samples < 10 mg without a cryoprobe.

Visualization of Logic Pathways
The following diagrams illustrate the decision-making process and the specific correlations

observed.

Diagram 1: Structural Elucidation Workflow
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Caption: Decision tree for selecting the optimal NMR experiment based on proton availability

and spectral ambiguity.

Diagram 2: Correlation Topology (3,5-Disubstituted
Isoxazole)
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Caption: Topology of NMR correlations. Green arrows indicate HMBC (2-3 bond) pathways;

Red indicates

N-HMBC connectivity.

Experimental Protocol: The "Self-Validating" Setup
To ensure data integrity, do not use default "push-button" parameter sets. Use this optimized

protocol.

Sample Preparation
Solvent: DMSO-

is preferred over CDCl

for isoxazoles. DMSO prevents exchange of labile protons (if any) and typically provides
better dispersion for the aromatic C4-H signal.
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Concentration: Minimum 5 mg for standard HMBC; 20 mg+ for

N-HMBC.

HMBC Parameter Optimization
The critical parameter in HMBC is the long-range coupling constant delay (CNST13 on Bruker

systems).

Standard Setting: 8 Hz (optimized for aliphatic systems).

Isoxazole Optimization: Set to 5–6 Hz.

Reasoning: Heterocyclic couplings (

) across heteroatoms (O, N) are often smaller than standard aliphatic couplings. A 5 Hz
delay ensures you capture the weak correlations from Substituent-H to Ring-C.

Step-by-Step Workflow
Acquire

H NMR:

Locate the H4 singlet. If it is at ~6.5 ppm, you likely have the 3,5-isomer. If at ~8.5 ppm,

suspect the 3,4-isomer (where H5 is the proton).

Acquire

C NMR:

Look for the C5 signal at 165–175 ppm (deshielded by Oxygen) and C3 at 155–165 ppm

(deshielded by Nitrogen).

Run HSQC:

Confirm the H4 proton is attached to the C4 carbon (typically 100–105 ppm).

Run HMBC (optimized to 5 Hz):
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Validation Step: The H4 proton must correlate to both C3 and C5.

Differentiation: Check the substituent protons.

Protons on the C3-substituent should correlate to C3 (and potentially C4).

Protons on the C5-substituent should correlate to C5 (and potentially C4).

Crucially: Protons on the C5 substituent often show a correlation to C4, whereas C3

substituent protons rarely correlate to C4 due to geometry.

Data Analysis: 3,5- vs. 3,4-Disubstituted
Isoxazoles[2][3]
The following table summarizes the diagnostic chemical shifts and correlations that distinguish

the two most common regioisomers.

Diagnostic Marker 3,5-Disubstituted Isoxazole 3,4-Disubstituted Isoxazole

Ring Proton H4 (Singlet) H5 (Singlet)

H Shift (approx) 6.3 – 6.9 ppm
8.2 – 9.0 ppm (Deshielded by

O)

J

(HSQC)

H4 correlates to C4 (~100

ppm)

H5 correlates to C5 (~150+

ppm)

HMBC from Ring H
H4

C3 & C5

H5

C4 & O-C (No C3 correlation

usually)

N Correlation

Sub-H at C3

N (Strong

)

Sub-H at C3

N (Strong

)
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Expert Insight: If your HSQC shows the ring proton attached to a carbon >145 ppm, you have

the 3,4-isomer (H5 attached to C5). If it is attached to a carbon <110 ppm, you have the 3,5-

isomer (H4 attached to C4). This is the fastest "sanity check" available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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